![molecular formula C11H17BrN2O B1464888 {1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl}methanamine CAS No. 1247888-18-1](/img/structure/B1464888.png)
{1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl}methanamine
Overview
Description
{1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl}methanamine (hereafter referred to as 5-BMP) is a synthetic compound with a wide range of applications in scientific research. It is an organic compound with a molecular formula of C9H13BrN2 and a molecular weight of 213.1 g/mol. 5-BMP is a colorless, water-soluble, and relatively stable compound that can be synthesized in the laboratory.
Scientific Research Applications
Enzyme Inhibition and Drug Metabolism
Compounds similar to "{1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl}methanamine" have been studied for their role as chemical inhibitors of cytochrome P450 isoforms in human liver microsomes. The selectivity of these inhibitors is crucial for deciphering the involvement of specific cytochrome P450 isoforms in drug metabolism, which is essential for predicting drug-drug interactions in polypharmacy scenarios (Khojasteh et al., 2011).
Receptor Modulation and Therapeutic Potential
The research delves into the therapeutic potential of D2 receptor ligands in treating neuropsychiatric disorders. Compounds with structures related to piperidine and piperazine moieties are highlighted for their high affinity to D2 receptors, suggesting their applicability in developing treatments for conditions such as schizophrenia, Parkinson's disease, depression, and anxiety (Jůza et al., 2022).
Neurotransmitter Systems and Antidepressant Effects
The study of antidepressants and active ingredients in traditional Chinese medicine that target the 5-HT1A receptors sheds light on the significance of piperazine and piperidine functional groups in modulating neurotransmitter systems. These findings suggest a basis for researching clinical drugs for depression, with a focus on the structural elements that confer activity (Wang et al., 2019).
Pharmacophore Analysis in Antipsychotic Agents
The synthesis and evaluation of ligands for D2-like receptors emphasize the role of arylcycloalkylamines, such as phenyl piperidines and piperazines, as key pharmacophoric groups in antipsychotic agents. This research explores how these structural elements contribute to the potency and selectivity of the compounds at D2-like receptors, indicating their potential in developing more effective antipsychotic medications (Sikazwe et al., 2009).
properties
IUPAC Name |
[1-[(5-bromofuran-2-yl)methyl]piperidin-3-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BrN2O/c12-11-4-3-10(15-11)8-14-5-1-2-9(6-13)7-14/h3-4,9H,1-2,5-8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDUELZDKSAMFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(O2)Br)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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